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Compound of Interest

Compound Name: 2-cyclohexyl-2-phenylacetonitrile

Cat. No.: B1581737

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 2-
cyclohexyl-2-phenylacetonitrile, with a focus on its melting and boiling points. This document
is intended to serve as a valuable resource for professionals in research and drug
development, offering both established data and standardized experimental protocols for
property determination.

Physical Properties of 2-Cyclohexyl-2-phenylacetonitrile

The physical characteristics of a compound are fundamental to its handling, formulation, and
application in various scientific contexts. The following table summarizes the available
guantitative data for 2-cyclohexyl-2-phenylacetonitrile.

Physical Property Value Notes

Boiling Point 322.50 °C Estimated at 760.00 mm Hg[1]

. ) i ) An experimental determination
Melting Point Data not readily available ] )
is required.
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Experimental Protocols for Physical Property
Determination

Accurate determination of physical properties such as melting and boiling points is crucial for
the characterization of chemical compounds. Below are detailed methodologies for these key
experiments.

Determination of Melting Point

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. For pure crystalline organic compounds, this transition occurs over a narrow
temperature range. A broadened melting point range often indicates the presence of impurities.
The capillary method is a widely used technique for this determination.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Heating medium (e.g., mineral oil for Thiele tube)
Procedure:

o Sample Preparation: A small amount of the crystalline 2-cyclohexyl-2-phenylacetonitrile is
finely ground using a mortar and pestle.

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and gently tapped to pack the sample into the sealed end,
aiming for a sample height of 2-3 mm.

o Apparatus Setup (Thiele Tube): The capillary tube is attached to a thermometer, ensuring the
sample is aligned with the thermometer bulb. The assembly is then immersed in a Thiele
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tube containing a heating oil, such as mineral oil.

o Apparatus Setup (Mel-Temp): The packed capillary tube is inserted into the heating block of
the Mel-Temp apparatus.

e Heating: The apparatus is heated gently. The heating rate should be slow, approximately 1-2
°C per minute, as the temperature approaches the expected melting point.

o Observation and Data Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire sample
becomes liquid is recorded as the end of the melting range.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. The capillary method is also a common and effective technique for determining the
boiling point of small quantities of a liquid.

Apparatus:

e Thiele tube or other heating bath (e.g., aluminum block)

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer

Heating source (e.g., Bunsen burner or hot plate)

Procedure:

o Sample Preparation: A small amount of liquid 2-cyclohexyl-2-phenylacetonitrile is placed
into a small test tube.

o Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with the
open end submerged in the liquid.
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o Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level
with the thermometer bulb. This assembly is then placed in a Thiele tube or an aluminum
heating block.

o Heating: The apparatus is heated gradually. As the temperature rises, air trapped in the
capillary tube will expand and exit as a slow stream of bubbles.

o Observation and Data Recording: Heating is continued until a steady stream of bubbles
emerges from the capillary tube. The heat source is then removed, and the liquid is allowed
to cool. The temperature at which the bubbling stops and the liquid begins to enter the
capillary tube is recorded as the boiling point.

Visualized Experimental Workflow

The following diagram illustrates a generalized workflow for the determination of the physical
properties of a chemical compound, from initial sample preparation to the final recording of
data. This logical flow is applicable to the experimental protocols described above.
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Caption: Workflow for Physical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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